Cas no 1601716-07-7 (Ethanone, 1-(3-methyl-3-piperidinyl)-)

• Product Name: Ethanone, 1-(3-methyl-3-piperidinyl)-
• CAS No: 1601716-07-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5291721
• Update Time: 2025-06-13

Ethanone, 1-(3-methyl-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-methyl-3-piperidinyl)-

• Inchi： 1S/C8H15NO/c1-7(10)8(2)4-3-5-9-6-8/h9H,3-6H2,1-2H3
• InChI Key： NERHWUQYKZFYFF-UHFFFAOYSA-N
• SMILES： C(=O)(C1(C)CCCNC1)C

Additional information on Ethanone, 1-(3-methyl-3-piperidinyl)-

Ethanone, 1-(3-methyl-3-piperidinyl)- (CAS No. 1601716-07-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Ethanone, 1-(3-methyl-3-piperidinyl)-, identified by its Chemical Abstracts Service (CAS) number 1601716-07-7, is a compound of significant interest in the realm of chemical and pharmaceutical research. This compound, featuring a structural motif of an acetone derivative substituted with a 3-methylpiperidine ring, has garnered attention due to its potential applications in medicinal chemistry and drug development. The unique combination of the acetone moiety and the piperidine ring imparts distinct chemical properties that make it a valuable candidate for further exploration.

The molecular structure of Ethanone, 1-(3-methyl-3-piperidinyl)- (CAS No. 1601716-07-7) consists of a central carbonyl group flanked by a methyl-substituted piperidine ring. This configuration suggests potential interactions with biological targets, making it an attractive scaffold for the design of novel bioactive molecules. The presence of the 3-methyl group on the piperidine ring enhances the compound's lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.

In recent years, there has been growing interest in exploring the pharmacological properties of piperidine derivatives due to their versatility in modulating various biological pathways. The compound Ethanone, 1-(3-methyl-3-piperidinyl)- (CAS No. 1601716-07-7) has been investigated for its potential role in inhibiting specific enzymes and receptors involved in neurological disorders. Preliminary studies have indicated that this compound may exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in conditions like depression and inflammation.

The synthesis of Ethanone, 1-(3-methyl-3-piperidinyl)- (CAS No. 1601716-07-7) involves a series of well-established organic reactions, including condensation reactions and nucleophilic substitutions. The synthesis pathway is designed to ensure high yield and purity, which are crucial for subsequent pharmacological evaluations. Advanced techniques such as chromatography and spectroscopic methods are employed to characterize the compound's structural integrity and purity.

One of the most compelling aspects of Ethanone, 1-(3-methyl-3-piperidinyl)- (CAS No. 1601716-07-7) is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced pharmacological activity. These studies have highlighted the compound's ability to interact with target proteins in a manner that could lead to the development of novel therapeutic agents.

The pharmacokinetic profile of Ethanone, 1-(3-methyl-3-piperidinyl)- (CAS No. 1601716-07-7) is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Initial pharmacokinetic studies suggest that the compound exhibits moderate bioavailability and a reasonable half-life, making it a promising candidate for further development.

In conclusion, Ethanone, 1-(3-methyl-3-piperidinyl)- (CAS No. 1601716-07-7) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and demonstrated biological activity position it as a valuable scaffold for the development of new drugs targeting neurological disorders and other conditions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future landscape of medicinal chemistry.